Cas no 815620-00-9 ((4-Formyl-3-methoxyphenyl)boronic acid)

(4-Formyl-3-methoxyphenyl)boronic acid structure

815620-00-9 structure

Product Name:(4-Formyl-3-methoxyphenyl)boronic acid

CAS No:815620-00-9

Molecular Formula:C₈H₉BO₄

Molecular Weight:179.965662717819

MDL:MFCD10697427

CID:857045

PubChem ID:53216721

(4-Formyl-3-methoxyphenyl)boronic acid Properties

Names and Identifiers

- (4-Formyl-3-methoxyphenyl)boronic acid
- 4-FORMYL-3-METHOXYPHENYLBORONIC ACID
- B-(4-Formyl-3-methoxyphenyl)boronic acid (ACI)
- Boronic acid, (4-formyl-3-methoxyphenyl)- (9CI)
- (4-Formyl-3-methoxyphenyl)boronicacid
- 4-Dihydroxyboryl-2-methoxybenzaldehyde
- AB59583
- SCHEMBL14654654
- CS-0132530
- AS-63555
- MFCD10697427
- 815620-00-9
- DTXSID80681871
- AKOS006302505
- EN300-7377573
- +Expand
- MDL： MFCD10697427
- InChIKey： LZVMUJGTTXMMTE-UHFFFAOYSA-N
- Inchi： 1S/C8H9BO4/c1-13-8-4-7(9(11)12)3-2-6(8)5-10/h2-5,11-12H,1H3
- SMILES： O=CC1C(OC)=CC(B(O)O)=CC=1

Computed Properties

Exact Mass: 180.05900
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 3
Monoisotopic Mass: 180.059
Heavy Atom Count: 13
Complexity: 174
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 66.8A^2

Experimental Properties

LogP: -0.81250
PSA: 66.76000
Boiling Point: 400.8±55.0 °C at 760 mmHg
Melting Point: Not available
Vapor Pressure: 0.0±1.0 mmHg at 25°C
Flash Point: 196.2±31.5 °C
Density: 1.3±0.1 g/cm3

(4-Formyl-3-methoxyphenyl)boronic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P005KAJ-100mg	(4-Formyl-3-methoxyphenyl)boronic acid	815620-00-9	98%	100mg	$24.00	2024-04-21
A2B Chem LLC	AC58779-100mg	4-Formyl-3-methoxyphenylboronic acid	815620-00-9	98%	100mg	$22.00	2024-04-19
Aaron	AR005KIV-100mg	(4-Formyl-3-methoxyphenyl)boronic acid	815620-00-9	98%	100mg	$16.00
abcr	AB272284-250 mg	4-Formyl-3-methoxyphenylboronic acid, 96%; .	815620-00-9	96%	250mg	€196.70	2023-04-26
Alichem	A019116473-5g	(4-Formyl-3-methoxyphenyl)boronic acid	815620-00-9	95%	5g	$606.67	2023-09-01
Apollo Scientific	OR360271-1g	4-Formyl-3-methoxyphenylboronic acid	815620-00-9	97%	1g	£109.00	2024-05-25
Chemenu	CM134039-250mg	(4-Formyl-3-methoxyphenyl)boronic acid	815620-00-9	95+%	250mg	$86	2021-08-05
Crysdot LLC	CD12028945-5g	(4-Formyl-3-methoxyphenyl)boronic acid	815620-00-9	95+%	5g	$589	2024-07-24
Enamine	EN300-7377573-0.05g	(4-formyl-3-methoxyphenyl)boronic acid	815620-00-9		0.05g	$216.0	2023-05-23
eNovation Chemicals LLC	Y0983398-5g	(4-Formyl-3-methoxyphenyl)boronic acid	815620-00-9	95%	5g	$750	2022-10-12

(4-Formyl-3-methoxyphenyl)boronic acid Synthesis

Synthetic Circuit 1

109142-86-1

815620-00-9

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; 1 h, -78 °C
1.2 Reagents: Triisopropyl borate ; overnight, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 0 °C; 20 h, rt

Reference

Synthesis of boronated alkoxyphenylalanines

Wolan, A.; et al, Letters in Organic Chemistry, 2004, 1(3), 238-245

Synthetic Circuit 2

43192-33-2

107-21-1

815620-00-9

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Toluene ; reflux
2.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; 1 h, -78 °C
2.2 Reagents: Triisopropyl borate ; overnight, rt
2.3 Reagents: Hydrochloric acid Solvents: Water ; 0 °C; 20 h, rt

Reference

Synthesis of boronated alkoxyphenylalanines

Wolan, A.; et al, Letters in Organic Chemistry, 2004, 1(3), 238-245

Synthetic Circuit 3

22532-62-3

77-78-1

815620-00-9

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetone ; 2 h, reflux
2.1 Catalysts: p-Toluenesulfonic acid Solvents: Toluene ; reflux
3.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; 1 h, -78 °C
3.2 Reagents: Triisopropyl borate ; overnight, rt
3.3 Reagents: Hydrochloric acid Solvents: Water ; 0 °C; 20 h, rt

Reference

Synthesis of boronated alkoxyphenylalanines

Wolan, A.; et al, Letters in Organic Chemistry, 2004, 1(3), 238-245

Synthetic Circuit 4

591-20-8

50-00-0

815620-00-9

Reaction Conditions

1.1 Reagents: Triethylamine , Magnesium chloride Solvents: Acetonitrile ; 72 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water
2.1 Reagents: Potassium carbonate Solvents: Acetone ; 2 h, reflux
3.1 Catalysts: p-Toluenesulfonic acid Solvents: Toluene ; reflux
4.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; 1 h, -78 °C
4.2 Reagents: Triisopropyl borate ; overnight, rt
4.3 Reagents: Hydrochloric acid Solvents: Water ; 0 °C; 20 h, rt

Reference

Synthesis of boronated alkoxyphenylalanines

Wolan, A.; et al, Letters in Organic Chemistry, 2004, 1(3), 238-245

(4-Formyl-3-methoxyphenyl)boronic acid Raw materials

(4-Formyl-3-methoxyphenyl)boronic acid Preparation Products

(4-Formyl-3-methoxyphenyl)boronic acid (815620-00-9)

(4-Formyl-3-methoxyphenyl)boronic acid Suppliers

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(CAS:815620-00-9)

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(4-Formyl-3-methoxyphenyl)boronic acid Related Literature

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4. Conference report

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5. The alloy-oxide interfacial ensemble effect of a multilayer core–shell nanomotor for hydrogen generation from ammonia borane†

Yong Guo Sustainable Energy Fuels, 2022,6, 1753-1761
6. Granular topological insulators†

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7. Contents list

Chem. Sci., 2012,3, 279-294
8. Secondary amine based ionic liquid: an efficient catalyst for solvent free one pot synthesis of xanthenes and benzoxanthenes†

Pranab J. Das,Jupitara Das RSC Adv., 2015,5, 11745-11752
9. Synthesis of thyminyl stilbazoles and their photo-reactivity†

Priscilla Johnston,Yuki Nishikami,Kei Saito Photochem. Photobiol. Sci., 2014,13, 1290-1296
10. Mechanisms of the blue emission of NaYF4:Tm3+ nanoparticles excited by an 800 nm continuous wave laser†

Hongxin Zhang,Tianqing Jia,Xiaoying Shang,Shian Zhang,Zhenrong Sun,Jianrong Qiu Phys. Chem. Chem. Phys., 2016,18, 25905-25914

815620-00-9 ((4-Formyl-3-methoxyphenyl)boronic acid) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:815620-00-9)(4-Formyl-3-methoxyphenyl)boronic acid

Purity:99%

Quantity:5g

Price($):312.0